Cas no 823803-08-3 (L-Asparagine, N-(mercaptoacetyl)-L-valyl-)

L-Asparagine, N-(mercaptoacetyl)-L-valyl- structure
823803-08-3 structure
Product name:L-Asparagine, N-(mercaptoacetyl)-L-valyl-
CAS No:823803-08-3
MF:C11H19N3O5S
MW:305.35066151619
CID:692779
PubChem ID:71418893

L-Asparagine, N-(mercaptoacetyl)-L-valyl- Chemical and Physical Properties

Names and Identifiers

    • L-Asparagine, N-(mercaptoacetyl)-L-valyl-
    • (2S)-4-amino-2-[[(2S)-3-methyl-2-[(2-sulfanylacetyl)amino]butanoyl]amino]-4-oxobutanoic acid
    • DTXSID30838176
    • N-(Sulfanylacetyl)-L-valyl-L-asparagine
    • 823803-08-3
    • Inchi: InChI=1S/C11H19N3O5S/c1-5(2)9(14-8(16)4-20)10(17)13-6(11(18)19)3-7(12)15/h5-6,9,20H,3-4H2,1-2H3,(H2,12,15)(H,13,17)(H,14,16)(H,18,19)/t6-,9-/m0/s1
    • InChI Key: XYRYCMNZHNVGOW-RCOVLWMOSA-N
    • SMILES: CC(C)C(C(=O)NC(CC(=O)N)C(=O)O)NC(=O)CS

Computed Properties

  • Exact Mass: 305.10454189g/mol
  • Monoisotopic Mass: 305.10454189g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 140Ų
  • XLogP3: -0.9

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